Cas no 565448-35-3 (METHANESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]-)
METHANESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]- Chemical and Physical Properties
Names and Identifiers
-
- METHANESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]-
-
- Inchi: 1S/C9H14N2O2S/c1-14(12,13)11-7-9-4-2-8(6-10)3-5-9/h2-5,11H,6-7,10H2,1H3
- InChI Key: AXFDWOFVYIWVLN-UHFFFAOYSA-N
- SMILES: CS(NCC1=CC=C(CN)C=C1)(=O)=O
METHANESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5433447-0.05g |
N-{[4-(aminomethyl)phenyl]methyl}methanesulfonamide |
565448-35-3 | 0.05g |
$732.0 | 2023-05-26 | ||
| Enamine | EN300-5433447-0.1g |
N-{[4-(aminomethyl)phenyl]methyl}methanesulfonamide |
565448-35-3 | 0.1g |
$767.0 | 2023-05-26 | ||
| Enamine | EN300-5433447-0.25g |
N-{[4-(aminomethyl)phenyl]methyl}methanesulfonamide |
565448-35-3 | 0.25g |
$801.0 | 2023-05-26 | ||
| Enamine | EN300-5433447-0.5g |
N-{[4-(aminomethyl)phenyl]methyl}methanesulfonamide |
565448-35-3 | 0.5g |
$836.0 | 2023-05-26 | ||
| Enamine | EN300-5433447-1.0g |
N-{[4-(aminomethyl)phenyl]methyl}methanesulfonamide |
565448-35-3 | 1g |
$871.0 | 2023-05-26 | ||
| Enamine | EN300-5433447-2.5g |
N-{[4-(aminomethyl)phenyl]methyl}methanesulfonamide |
565448-35-3 | 2.5g |
$1707.0 | 2023-05-26 | ||
| Enamine | EN300-5433447-5.0g |
N-{[4-(aminomethyl)phenyl]methyl}methanesulfonamide |
565448-35-3 | 5g |
$2525.0 | 2023-05-26 | ||
| Enamine | EN300-5433447-10.0g |
N-{[4-(aminomethyl)phenyl]methyl}methanesulfonamide |
565448-35-3 | 10g |
$3746.0 | 2023-05-26 | ||
| 1PlusChem | 1P02AE66-50mg |
N-{[4-(aminomethyl)phenyl]methyl}methanesulfonamide |
565448-35-3 | 90% | 50mg |
$967.00 | 2023-12-16 | |
| 1PlusChem | 1P02AE66-100mg |
N-{[4-(aminomethyl)phenyl]methyl}methanesulfonamide |
565448-35-3 | 90% | 100mg |
$1010.00 | 2023-12-16 |
METHANESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]- Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on METHANESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]-
METHANESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]- (CAS No. 565448-35-3): A Comprehensive Overview
METHANESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]-, identified by its CAS number 565448-35-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a complex molecular structure, has found applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical studies.
The molecular formula of METHANESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]- is C9H13N2O2S, reflecting its rich structural composition. The presence of a sulfonyl group and an amine substituent makes it a versatile intermediate in organic synthesis. Its unique chemical properties have positioned it as a key component in the synthesis of more complex molecules, particularly in the pharmaceutical industry.
In recent years, the compound has been extensively studied for its potential applications in drug discovery. The aromatic ring system, coupled with the amine and sulfonyl functionalities, provides a scaffold that can be modified to target specific biological pathways. This flexibility has made it a valuable building block in the design of novel compounds with therapeutic potential.
One of the most compelling aspects of METHANESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]- is its role in the development of small-molecule inhibitors. Researchers have leveraged its structural features to create molecules that can modulate enzyme activity and interfere with disease-related signaling pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases.
The synthesis of METHANESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]- involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the functionalization of a benzene ring to introduce the 4-(aminomethyl) group, followed by the attachment of a methylsulfonyl group. These steps require precise control over reaction conditions to ensure high yield and purity.
Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound. Catalytic processes and green chemistry principles have been employed to streamline the synthesis, making it more efficient and environmentally friendly. These improvements have not only reduced production costs but also minimized waste generation, aligning with global sustainability goals.
The pharmacological profile of METHANESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]- has been thoroughly investigated in preclinical studies. Its ability to interact with biological targets has led to several patents and ongoing clinical trials. Researchers are particularly interested in its potential as an anti-inflammatory agent and as a component in combination therapies for chronic diseases.
In addition to its pharmaceutical applications, this compound has found utility in biochemical research. Its structural features make it an excellent probe for studying enzyme mechanisms and protein interactions. By using labeled derivatives of METHANESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]-, scientists can gain insights into metabolic pathways and cellular processes at a molecular level.
The future prospects for METHANESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]- are promising, with ongoing research exploring new synthetic routes and therapeutic applications. Collaborative efforts between academia and industry are expected to yield innovative derivatives with enhanced efficacy and reduced side effects. As our understanding of disease mechanisms evolves, this compound will likely play an increasingly important role in drug development.
The regulatory landscape for compounds like METHANESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]- is designed to ensure safety and efficacy while promoting innovation. Manufacturers must adhere to stringent guidelines set forth by regulatory agencies such as the FDA and EMA. These regulations cover aspects from synthesis to clinical testing, ensuring that only safe and effective products reach the market.
In conclusion, METHANESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYLM ETHYLSULFONamide], CAS No. 565448-35-3, is a multifaceted compound with significant potential in pharmaceuticals and biochemical research. Its unique structure and versatile reactivity make it a valuable tool for developing new drugs and understanding complex biological processes. As research continues to uncover its applications, this compound is poised to make substantial contributions to medicine and science.
565448-35-3 (METHANESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)